Cas no 62842-25-5 (Acetonitrile, (ethylmethylamino)-)

• Product Name: Acetonitrile, (ethylmethylamino)-
• CAS No: 62842-25-5
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 1640932
• PubChem ID: 14799282
• Update Time: 2025-04-21

Acetonitrile, (ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (ethylmethylamino)-
• 2-[ethyl(methyl)amino]acetonitrile
• AKOS009415900
• [Ethyl(methyl)amino]acetonitrile
• 62842-25-5
• DTXSID10564188

• Inchi： 1S/C5H10N2/c1-3-7(2)5-4-6/h3,5H2,1-2H3
• InChI Key： PMVPEQSZVOKTAU-UHFFFAOYSA-N
• SMILES： N(C)(CC#N)CC

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03